Cas no 691857-19-9 (2-Bromo-4-isopropoxyphenol)
2-Bromo-4-isopropoxyphenol structure
Product Name:2-Bromo-4-isopropoxyphenol
CAS No:691857-19-9
MF:C9H11BrO2
MW:231.086442232132
CID:2799219
PubChem ID:68681262
Update Time:2025-04-21
2-Bromo-4-isopropoxyphenol Chemical and Physical Properties
Names and Identifiers
-
- SCHEMBL3537796
- 691857-19-9
- 2-BROMO-4-ISOPROPOXYPHENOL
- MB23095
- 2-Bromo-4-isopropoxyphenol
-
- Inchi: 1S/C9H11BrO2/c1-6(2)12-7-3-4-9(11)8(10)5-7/h3-6,11H,1-2H3
- InChI Key: IKEBCTPZFZQNCI-UHFFFAOYSA-N
- SMILES: BrC1=C(C=CC(=C1)OC(C)C)O
Computed Properties
- Exact Mass: 229.99424Da
- Monoisotopic Mass: 229.99424Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 138
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 29.5Ų
2-Bromo-4-isopropoxyphenol Related Literature
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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